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Compound of Interest

Compound Name: ML347

Cat. No.: B15544788 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

ML347, a potent and selective inhibitor of activin receptor-like kinase (ALK)1 and ALK2.

Adherence to these guidelines is essential to ensure a safe laboratory environment and

minimize risks associated with this compound.

Personal Protective Equipment (PPE) and
Immediate Safety Measures
The handling of ML347 necessitates stringent safety protocols to prevent accidental exposure.

The following personal protective equipment is mandatory:

Eye Protection: Chemical safety glasses or goggles are required to prevent eye contact.

Hand Protection: Compatible chemical-resistant gloves must be worn.

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are essential

to prevent skin exposure.

In the event of accidental exposure, immediate action is critical:

After Inhalation: Move the individual to fresh air.
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After Skin Contact: Immediately wash the affected area with soap and water.

After Eye Contact: Flush eyes with copious amounts of water.

After Ingestion: Rinse mouth with water.

Seek immediate medical attention if any symptoms of exposure occur.

Quantitative Hazard and Physical Data
A summary of the key quantitative data for ML347 is provided in the table below. This

information is crucial for risk assessment and safe handling procedures.

Property Value

Molecular Formula C₂₂H₁₆N₄O

Molecular Weight 352.4 g/mol

Formulation A crystalline solid

Solubility (DMSO) 10 mg/mL

Solubility (DMF) 5 mg/mL

Procedural Guidance for Handling and Disposal
Handling:

All work with ML347 should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation. Standard laboratory practices for handling potent

compounds should be strictly followed.

Storage:

ML347 should be stored at -20°C in a tightly sealed container to maintain its stability and

integrity.

Disposal:
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Dispose of unused ML347 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. It is imperative to treat this compound as

hazardous waste and ensure its proper disposal through a licensed waste management

contractor.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

ML347 in a laboratory setting. Adherence to this workflow is mandatory to ensure user safety

and prevent contamination.

Preparation
Handling Cleanup & Disposal
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Prepare Chemical Fume Hood Gather all necessary materials and ML347 Weigh ML347 in fume hood Dissolve in appropriate solvent Perform experimental procedures Decontaminate work surfaces Dispose of waste in designated hazardous waste container Remove PPE Wash hands thoroughly EndStart

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling ML347.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for ML347].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544788#personal-protective-equipment-for-
handling-ml347]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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